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Compound of Interest

Compound Name: 3,3-Diphenylpropylamine

Cat. No.: B135516

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 3,3-
Diphenylpropylamine, a key chemical intermediate in organic synthesis and drug
development. It details the compound's core physicochemical properties, spectral information,
and established experimental protocols. Furthermore, this guide illustrates its synthetic
pathways and role as a precursor to various biologically active molecules, offering valuable
insights for professionals in research and pharmaceutical development.

Core Physicochemical Properties

3,3-Diphenylpropylamine is a chemical compound that typically appears as a white to off-
white solid or a clear yellow liquid after melting.[1] It is characterized by a propylamine group
attached to two phenyl groups.[1] The compound is sparingly soluble in water but shows
solubility in organic solvents like DMSO and Methanol.[1][2][3]

Quantitative physicochemical data for 3,3-Diphenylpropylamine (CAS No: 5586-73-2) is
summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CisH17N [11[4115]

Molecular Weight 211.30 g/mol 416171
White to off-white solid; clear

Appearance o ) [1][6]
yellow liquid after melting.

] ] 24-31 °C; 58-60 °C (Varies by

Melting Point (216107108l

source)
- ) 150 °C @ 2 Torr; 166 °C @ 2

Boiling Point [2][6][8]
mmHg

Density 1.0+ 0.1 g/cm3 [6]

Refractive Index (n20/D) 1.577 t0 1.583 [61[719]

Flash Point >110 °C (230 °F) [71[8]

Table 2: Chemical and Computational Properties

Property Value Source(s)

pKa (Predicted) 9.91+£0.13 [1][2]

XLogP3 3.1-321 [4][6]

Hydrogen Bond Donor Count 1 [6]

Hydrogen Bond Acceptor

ydrog p 1 (6]

Count

Rotatable Bond Count 4 [6]

Topological Polar Surface Area 26 A2 [41[6]

Spectral Information

Detailed spectral data is crucial for the structural confirmation and analysis of 3,3-

Diphenylpropylamine. Spectroscopic information for this compound is available across
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various databases.

e Mass Spectrometry (MS): Electron ionization mass spectra are available through the NIST
Mass Spectrometry Data Center.[5][10]

 Infrared Spectroscopy (IR): Gas-phase IR spectrum data can be accessed via the NIST/EPA
Gas-Phase Infrared Database.[5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectral data
for 3,3-Diphenylpropylamine have been documented.[4][11]

Experimental Protocols & Methodologies

3,3-Diphenylpropylamine serves as a versatile starting material and intermediate in various
chemical processes.

3.1. Synthesis of N-methyl-3,3-diphenylpropylamine

A common application of 3,3-Diphenylpropylamine is as a precursor in the synthesis of its N-
methylated derivative, a key intermediate for pharmaceuticals like Lercanidipine.[12][13] The
synthesis generally follows a multi-step process that begins with producing the 3,3-
diphenylpropylamine backbone.

Detailed Method:

o Friedel-Crafts Alkylation: The synthesis starts with the reaction of cinnamonitrile and
benzene, catalyzed by a Lewis acid (e.g., aluminum trichloride), to produce 3,3-
diphenylpropionitrile.[12][13]

o Catalytic Hydrogenation: The resulting 3,3-diphenylpropionitrile is then converted to 3,3-
diphenylpropylamine via catalytic hydrogenation.[12][13]

o Schiff Base Formation: The primary amine (3,3-diphenylpropylamine) is reacted with an
aldehyde to form a Schiff base.[12][13]

o Methylation and Hydrolysis: The Schiff base is subsequently methylated to yield a quaternary
ammonium salt, which is then hydrolyzed to obtain the final product, N-methyl-3,3-
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diphenylpropylamine.[12][13] This final sequence of steps can often be performed in a
"one-pot" process to simplify the operation.[13]

Synthesis of N-methyl-3,3-diphenylpropylamine

Starting Materials

Cinnamonitrile Benzene
Friedel-Crafts Friedel-Crafts
Alkylation Alkylation

Intermediates

3,3-Diphenylpropionitrile

Catalytic
Hydrogenation

3,3-Diphenylpropylamine

Reaction with
Aldehyde

Schiff Base

Methyl Quaternary
Ammonium Salt

Hydrolysis

Final Rroduct

N-methyl-3,3-

diphenylpropylamine
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Click to download full resolution via product page
General synthesis workflow for N-methyl-3,3-diphenylpropylamine.

3.2. Application in Analytical Chemistry

3,3-Diphenylpropylamine has been utilized as an internal standard in analytical methods. For
instance, it was employed for the simultaneous determination of D- and L-modafinil in human
plasma using a stereospecific high-performance liquid chromatographic (HPLC) method.[7][14]

General HPLC Protocol Outline:

Sample Preparation: A specific volume of human plasma is treated to precipitate proteins.

« Internal Standard Spiking: A known concentration of 3,3-Diphenylpropylamine (as the
internal standard) is added to the sample.

o Extraction: The analytes and the internal standard are extracted from the plasma matrix
using a suitable organic solvent (liquid-liquid extraction).

o Chromatographic Separation: The extracted sample is injected into an HPLC system
equipped with a chiral column to separate the enantiomers of the target analyte.

» Detection and Quantification: The separated compounds are detected (e.g., by UV detector),
and the concentration of the analyte is calculated based on the peak area ratio relative to the
internal standard.

Biological & Chemical Significance

3,3-Diphenylpropylamine is not only a synthetic building block but also has relevance in
biological contexts. It is a known metabolite of Prenylamine, a pharmaceutical agent.[6][14] Its
primary significance in drug development lies in its role as a precursor or intermediate for
synthesizing more complex, biologically active molecules.[1] For example, it is a starting
reagent for producing 3,3-diphenylpropylisocyanate and is used in the synthesis of the drug
Mepramidil.[3][7][14]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b135516?utm_src=pdf-body-img
https://www.benchchem.com/product/b135516?utm_src=pdf-body
https://www.benchchem.com/product/b135516?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/136298
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0345125.htm
https://www.benchchem.com/product/b135516?utm_src=pdf-body
https://www.benchchem.com/product/b135516?utm_src=pdf-body
https://www.echemi.com/products/pid_Rock2379-33-diphenylpropylamine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0345125.htm
https://wap.guidechem.com/encyclopedia/3-3-diphenylpropylamine-dic154856.html
https://www.targetmol.com/compound/3%2C3-diphenylpropylamine
https://www.sigmaaldrich.com/US/en/product/aldrich/136298
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0345125.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical & Biological Relationships of 3,3-Diphenylpropylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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